Cas no 1807029-44-2 (2-Bromo-5-cyano-4-nitrobenzoic acid)

2-Bromo-5-cyano-4-nitrobenzoic acid is a versatile aromatic compound featuring multiple functional groups, including a bromo substituent, cyano group, nitro group, and carboxylic acid moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or agrochemicals. The presence of both electron-withdrawing (nitro, cyano) and reactive (bromo, carboxyl) groups enables selective transformations, such as nucleophilic substitutions or further derivatization. This compound is commonly employed in cross-coupling reactions, heterocycle formation, and as a precursor for fine chemicals. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.

2-Bromo-5-cyano-4-nitrobenzoic acid structure

1807029-44-2 structure

Product name:2-Bromo-5-cyano-4-nitrobenzoic acid

CAS No:1807029-44-2

MF:C₈H₃BrN₂O₄

MW:271.024420976639

MDL:MFCD28736739

CID:4785789

2-Bromo-5-cyano-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-cyano-4-nitrobenzoic acid
- MDL： MFCD28736739
- Inchi： 1S/C8H3BrN2O4/c9-6-2-7(11(14)15)4(3-10)1-5(6)8(12)13/h1-2H,(H,12,13)
- InChI Key： GSIZYHHVKUELAU-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C#N)C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 331
Topological Polar Surface Area: 107
XLogP3: 1.7

2-Bromo-5-cyano-4-nitrobenzoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A015019494-1g	2-Bromo-5-cyano-4-nitrobenzoic acid	1807029-44-2	97%	1g	1,490.00 USD	2021-05-31
Alichem	A015019494-250mg	2-Bromo-5-cyano-4-nitrobenzoic acid	1807029-44-2	97%	250mg	480.00 USD	2021-05-31
Alichem	A015019494-500mg	2-Bromo-5-cyano-4-nitrobenzoic acid	1807029-44-2	97%	500mg	823.15 USD	2021-05-31
Matrix Scientific	193320-1g	2-Bromo-5-cyano-4-nitrobenzoic acid, 95%	1807029-44-2	95%	1g	$4998.00	2023-09-10